1-Nonene
1-Nonene
1-nonene is a colorless liquid with an odor of gasoline. Floats on water. Flammable, irritating vapor is produced.
1-nonene is an alkene that is nonane containing one double bond located at position 1. It has a role as a plant metabolite and a mammalian metabolite.
, also known as alpha-nonene or N-non-1-ene, belongs to the class of organic compounds known as unsaturated aliphatic hydrocarbons. These are aliphatic Hydrocarbons that contains one or more unsaturated carbon atoms. These compounds contain one or more double or triple bonds. Thus, is considered to be a hydrocarbon lipid molecule. exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, is primarily located in the membrane (predicted from logP). can be converted into 4, 6, 8-trimethyl-1-nonene. Outside of the human body, can be found in fruits. This makes a potential biomarker for the consumption of this food product.
1-nonene is an alkene that is nonane containing one double bond located at position 1. It has a role as a plant metabolite and a mammalian metabolite.
, also known as alpha-nonene or N-non-1-ene, belongs to the class of organic compounds known as unsaturated aliphatic hydrocarbons. These are aliphatic Hydrocarbons that contains one or more unsaturated carbon atoms. These compounds contain one or more double or triple bonds. Thus, is considered to be a hydrocarbon lipid molecule. exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, is primarily located in the membrane (predicted from logP). can be converted into 4, 6, 8-trimethyl-1-nonene. Outside of the human body, can be found in fruits. This makes a potential biomarker for the consumption of this food product.
Brand Name:
Vulcanchem
CAS No.:
124-11-8
VCID:
VC0085954
InChI:
InChI=1S/C9H18/c1-3-5-7-9-8-6-4-2/h3H,1,4-9H2,2H3
SMILES:
CCCCCCCC=C
Molecular Formula:
C9H18
Molecular Weight:
126.24 g/mol
1-Nonene
CAS No.: 124-11-8
Main Products
VCID: VC0085954
Molecular Formula: C9H18
Molecular Weight: 126.24 g/mol
| CAS No. | 124-11-8 |
|---|---|
| Product Name | 1-Nonene |
| Molecular Formula | C9H18 |
| Molecular Weight | 126.24 g/mol |
| IUPAC Name | non-1-ene |
| Standard InChI | InChI=1S/C9H18/c1-3-5-7-9-8-6-4-2/h3H,1,4-9H2,2H3 |
| Standard InChIKey | JRZJOMJEPLMPRA-UHFFFAOYSA-N |
| SMILES | CCCCCCCC=C |
| Canonical SMILES | CCCCCCCC=C |
| Boiling Point | 297 °F at 760 mm Hg (USCG, 1999) 146.9 °C |
| Colorform | Colorless liquid |
| Density | 0.733 at 68 °F (USCG, 1999) 0.7433 0.7310-0.7330 |
| Flash Point | 78 °F (USCG, 1999) 78 °F; 26 °C (OPEN CUP) |
| Melting Point | -115 °F (USCG, 1999) -81.3 °C -88°C |
| Physical Description | 1-nonene is a colorless liquid with an odor of gasoline. Floats on water. Flammable, irritating vapor is produced. Liquid Clear colourless liquid, Strong green aroma reminiscent of cucumbe |
| Description | 1-nonene is a colorless liquid with an odor of gasoline. Floats on water. Flammable, irritating vapor is produced. 1-nonene is an alkene that is nonane containing one double bond located at position 1. It has a role as a plant metabolite and a mammalian metabolite. , also known as alpha-nonene or N-non-1-ene, belongs to the class of organic compounds known as unsaturated aliphatic hydrocarbons. These are aliphatic Hydrocarbons that contains one or more unsaturated carbon atoms. These compounds contain one or more double or triple bonds. Thus, is considered to be a hydrocarbon lipid molecule. exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, is primarily located in the membrane (predicted from logP). can be converted into 4, 6, 8-trimethyl-1-nonene. Outside of the human body, can be found in fruits. This makes a potential biomarker for the consumption of this food product. |
| Solubility | 8.87e-06 M Insol in water, soluble in alcohol 0.00112 mg/mL at 25 °C Practically insoluble to insoluble Slightly Soluble (in ethanol) |
| Vapor Density | 4.35 (Air= 1) |
| Vapor Pressure | 10.86 mm Hg (USCG, 1999) 5.40 mmHg 5.40 mm Hg @ 25 °C |
| PubChem Compound | 31285 |
| Last Modified | Nov 11 2021 |
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